3-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methoxy)benzoic acid

• IUPAC Name: 3-[[1-[3-(trifluoromethyl)phenyl]tetrazol-5-yl]methoxy]benzoic acid
• InChI: InChI=1S/C16H11F3N4O3/c17-16(18,19)11-4-2-5-12(8-11)23-14(20-21-22-23)9-26-13-6-1-3-10(7-13)15(24)25/h1-8H,9H2,(H,24,25)
• InChI Key: WJXHVKBFMOKTEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC2=NN=NN2C3=CC=CC(=C3)C(F)(F)F)C(=O)O
• Molecular Formula: C16H11F3N4O3
• Molecular Weight: 364.28 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 3-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methoxy)benzoic acid often involves multi-step reactions, starting from simpler organic compounds. One common approach might involve the condensation of specific esters with chlorides or other reagents to form the desired molecular framework. For example, the synthesis of 2-methoxy-benzoic acid derivatives has been achieved through the condensation reaction of certain ketones with 2-methoxylbenzoyl chloride, showcasing a method that could be adapted or modified for the synthesis of our compound of interest (Zhao et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds like 3-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methoxy)benzoic acid is often elucidated using techniques such as X-ray crystallography, NMR (Nuclear Magnetic Resonance), and MS (Mass Spectrometry). These methods provide insights into the arrangement of atoms within the molecule and the geometry of its constituent functional groups. For instance, studies on similar compounds have detailed their crystal structure, revealing how certain bonds and ring structures might be shorter or longer than typical single or double bonds, indicating conjugation or other structural peculiarities (Zhao et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of 3-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methoxy)benzoic acid can be influenced by its functional groups, such as the tetrazole ring and the trifluoromethyl group. These features might render the compound suitable for various chemical transformations, including nucleophilic substitution reactions or participation in the formation of hydrogen bonds, as observed in structurally related compounds (Abonía et al., 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, can be significantly impacted by the molecular configuration of the compound. For example, the presence of methoxy and benzoic acid groups can influence the compound's solubility in various solvents, its melting point range, and its tendency to form specific crystalline structures (Ö. Tamer et al., 2015).

Chemical Properties Analysis

The chemical properties of 3-({1-[3-(trifluoromethyl)phenyl]-1H-tetrazol-5-yl}methoxy)benzoic acid, such as acidity, reactivity towards electrophiles or nucleophiles, and potential for forming derivatives, are crucial for its applications in synthesis and other chemical processes. The electron-withdrawing trifluoromethyl group, coupled with the tetrazole and benzoic acid moieties, can impart unique reactivity patterns to this compound, making it a valuable entity for further chemical exploration (B. Al-Hourani et al., 2015).